Cas no 2171460-63-0 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-enoic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-enoic acid
• CAS No: 2171460-63-0
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5997392
• PubChem ID: 165530972
• Update Time: 2025-10-24

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-enoic acid
• 2171460-63-0
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}pent-4-enoic acid
• EN300-1569965

• Inchi： 1S/C28H30N2O5/c1-2-7-24(27(32)33)29-26(31)17-12-16-14-25(22(16)13-17)30-28(34)35-15-23-20-10-5-3-8-18(20)19-9-4-6-11-21(19)23/h2-6,8-11,16-17,22-25H,1,7,12-15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： QEOBVLLHRVKPEM-UHFFFAOYSA-N
• SMILES： O=C(C1CC2CC(C2C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC=C

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-enoic acid

Recent Advances in the Study of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-enoic acid (CAS: 2171460-63-0)

The compound 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-enoic acid (CAS: 2171460-63-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the bicyclo[3.2.0]heptane scaffold offers unique advantages in terms of stability and reactivity, making it an attractive candidate for the development of novel peptide-based therapeutics. Researchers have successfully employed this compound in the synthesis of complex peptide sequences, demonstrating its utility in the construction of structurally diverse and biologically active molecules.

In addition to its synthetic applications, preliminary in vitro studies have revealed promising biological activities associated with this compound. Investigations into its interaction with various biological targets, such as enzymes and receptors, have provided insights into its potential as a modulator of key biochemical pathways. For instance, recent findings suggest that derivatives of this compound may exhibit inhibitory effects on specific proteases, which could have implications for the treatment of diseases such as cancer and inflammatory disorders.

Further research has explored the pharmacokinetic properties of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-enoic acid, including its stability, solubility, and metabolic profile. These studies are critical for assessing its suitability as a drug candidate and for guiding the design of future analogs with improved pharmacological properties. Early results indicate that the compound exhibits favorable stability under physiological conditions, although further optimization may be required to enhance its bioavailability.

Looking ahead, the potential applications of this compound extend beyond peptide synthesis and drug development. Its unique structural features make it a valuable tool for probing biological systems and for the design of novel chemical probes. Ongoing research is focused on expanding the scope of its applications, including its use in bioconjugation strategies and as a scaffold for the development of targeted therapeutics. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, the compound 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-enoic acid (CAS: 2171460-63-0) represents a promising area of research in chemical biology and medicinal chemistry. Its unique properties and versatile applications underscore its potential as a valuable tool for both basic research and therapeutic development. Continued investigation into its biological activities and pharmacokinetic profile will be essential for unlocking its full potential and for advancing its use in the pharmaceutical industry.